1-[1-(4-Bromophenyl)ethyl]piperidine

• IUPAC Name: 1-[1-(4-bromophenyl)ethyl]piperidine
• InChI: InChI=1S/C13H18BrN/c1-11(15-9-3-2-4-10-15)12-5-7-13(14)8-6-12/h5-8,11H,2-4,9-10H2,1H3
• InChI Key: BDISBPIAIZBDKU-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)Br)N2CCCCC2
• Molecular Formula: C13H18BrN
• Molecular Weight: 268.19 g/mol

Description

Synthesis Analysis

The synthesis of 1-[1-(4-Bromophenyl)ethyl]piperidine involves the reaction of 4-bromophenylethylamine with piperidine . The bromophenyl group is introduced through electrophilic aromatic substitution. Detailed synthetic routes and conditions can be found in relevant literature.

Molecular Structure Analysis

The molecular structure of 1-[1-(4-Bromophenyl)ethyl]piperidine consists of a piperidine ring (a six-membered nitrogen-containing heterocycle) with an ethyl group and a 4-bromophenyl group attached. The Br atom is positioned ortho to the ethyl linkage. The compound’s empirical formula is C₁₁H₁₄BrN .

Synthesis routes and methods

Procedure details

4-Bromoacetophenone (1.95 g), piperidine (0.97 ml) and titanium(IV) isopropoxide (3.64 ml) were stirred under argon at room temperature for 1 h. Ethanol (10 ml) was added, followed by sodium cyanoborohydride (0.41 g) and mixture stirred for 18 h. Water (2 ml) was then added and the mixture stirred for 20 minutes. The resulting inorganic precipitate was filtered off, washed with ethanol (20 ml) and the combined organic phase was concentrated in vacuo, redissolved in toluene and purified by Bondelute® chromotography, eluting with 0–20% ethyl acetate/iso-hexane to give the product as a pale yellow oil (1.07 g).